(Z)-3-(4-chlorophenyl)-2-[1-methyl-5-(2,2,2-trichloroacetyl)pyrrol-2-yl]prop-2-enenitrile

• IUPAC Name: (Z)-3-(4-chlorophenyl)-2-[1-methyl-5-(2,2,2-trichloroacetyl)pyrrol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C16H10Cl4N2O/c1-22-13(6-7-14(22)15(23)16(18,19)20)11(9-21)8-10-2-4-12(17)5-3-10/h2-8H,1H3/b11-8+
• InChI Key: OOOXFPUZRDCKOH-DHZHZOJOSA-N
• Canonical SMILES: CN1C(=CC=C1C(=O)C(Cl)(Cl)Cl)C(=CC2=CC=C(C=C2)Cl)C#N
• Isomeric SMILES: CN1C(=CC=C1C(=O)C(Cl)(Cl)Cl)/C(=C/C2=CC=C(C=C2)Cl)/C#N
• Molecular Formula: C16H10Cl4N2O
• Molecular Weight: 388.1 g/mol

Description

(Z)-3-(4-chlorophenyl)-2-[1-methyl-5-(2,2,2-trichloroacetyl)pyrrol-2-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C16H10Cl4N2O and its molecular weight is 388.07. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Industrial Applications

• The synthesis and applications of structurally related compounds like clopidogrel, a thienopyridine-class antithrombotic and antiplatelet drug, have been extensively studied. Such compounds demonstrate significant industrial and pharmaceutical importance, which may suggest potential synthetic interest or industrial application for the compound as well (Saeed et al., 2017).

Environmental Chemistry and Degradation

• Research on compounds like DDT and its isomers, including the environmental fate, degradation pathways, and isomer-specific behavior, highlights the importance of understanding the environmental impact and degradation processes of chlorinated compounds. These studies can provide insights into the potential environmental behavior and degradation mechanisms of chlorinated compounds similar to "(Z)-3-(4-chlorophenyl)-2-[1-methyl-5-(2,2,2-trichloroacetyl)pyrrol-2-yl]prop-2-enenitrile" (Ricking & Schwarzbauer, 2012).

Removal and Treatment of Chlorinated Compounds

• Studies on the removal of chlorophenols using zero valent iron and bimetals of iron shed light on the dechlorination and treatment methods for chlorinated organic pollutants. This research is essential for environmental remediation and may offer methodologies applicable to the removal or detoxification of compounds related to "this compound" (Gunawardana, Singhal, & Swedlund, 2011).